N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C16H15ClFNO2/c17-14-11-12(8-9-15(14)18)19-16(20)7-4-10-21-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10H2,(H,19,20)
• InChI Key: KAAXMZVIDUVBPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNO2
• Molecular Weight: 307.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide, commonly known as CF3, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CF3 is a synthetic cannabinoid receptor agonist that has been found to exhibit promising results in the treatment of various medical conditions.

Scientific Research Applications

CF3 has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic, anti-inflammatory, and neuroprotective effects. CF3 has also been studied for its potential use in the treatment of cancer, epilepsy, and multiple sclerosis.

Mechanism of Action

CF3 acts as a synthetic cannabinoid receptor agonist and binds to the CB1 and CB2 receptors in the body. This binding leads to the activation of various signaling pathways that result in the observed pharmacological effects.
Biochemical and Physiological Effects:
CF3 has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and anxiety. CF3 has also been found to have neuroprotective effects and can protect against oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

CF3 has several advantages for lab experiments. It is a highly potent compound that can be used in small quantities. CF3 is also relatively easy to synthesize and purify. However, CF3 has some limitations as well. It has a short half-life and can rapidly degrade in the body, making it difficult to study its long-term effects.

Future Directions

There are several future directions for CF3 research. One potential area of research is the development of CF3-based drugs for the treatment of various medical conditions. Another area of research is the study of the long-term effects of CF3. Additionally, research can be conducted to optimize the synthesis method of CF3 and improve its stability and pharmacokinetic properties.
Conclusion:
In conclusion, CF3 is a synthetic cannabinoid receptor agonist that has gained significant attention in scientific research due to its potential therapeutic applications. CF3 has been found to exhibit analgesic, anti-inflammatory, and neuroprotective effects. CF3 has several advantages for lab experiments, but also has some limitations. There are several future directions for CF3 research, including the development of CF3-based drugs and the study of its long-term effects.

Synthesis Methods

The synthesis of CF3 involves the reaction of 3-chloro-4-fluoroaniline with 4-phenoxybutyric acid in the presence of a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(Dimethylamino)pyridine (DMAP). The resulting product is then purified through column chromatography to obtain the final product.